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Compound of Interest
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Cat. No.: B1682538

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octyltriethoxysilane (OTES), a prominent organosilane with the CAS number 2943-75-1, is a
versatile compound widely utilized across various scientific and industrial domains. Its unique
molecular structure, featuring a hydrophobic octyl chain and hydrolyzable ethoxy groups,
allows it to function as a highly effective surface modifying agent, coupling agent, and water
repellent. This technical guide provides a comprehensive overview of the core chemical and
physical properties of octyltriethoxysilane, detailed experimental protocols for its synthesis
and application, and insights into its emerging role in drug delivery systems. The information is
tailored for researchers, scientists, and drug development professionals, with a focus on
practical application and data-driven insights.

Core Properties of Octyltriethoxysilane

Octyltriethoxysilane is a colorless, transparent liquid with a low viscosity. Its key
physicochemical properties are summarized in the table below, providing a quick reference for
laboratory and research applications.
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Property Value Reference(s)
CAS Number 2943-75-1 [1]

Molecular Formula C14H3203Si [1]

Molecular Weight 276.49 g/mol [1]
Appearance Colorless transparent liquid [2][3]

Density 0.88 g/mL at 25 °C [4]

Boiling Point 84-85 °C at 0.5 mmHg [4]

Flash Point 100 °C [4]

Refractive Index n20/D 1.417 [4]

N Soluble in non-polar organic
Solubility _ (5]
solvents; reacts with water

Synthesis of Octyltriethoxysilane

The primary industrial and laboratory synthesis of octyltriethoxysilane is achieved through the
hydrosilylation of 1-octene with triethoxysilane. This addition reaction is typically catalyzed by a
platinum-based catalyst.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of
octyltriethoxysilane.
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1-Octene & Triethoxysilane

Karstedt's Catalyst
(Platinum-based)

Acidic Promoter (Optional)

Hydrosilylation Reaction
(90-100 °C, 1.5 h)

Crude Octyltriethoxysilane

Fractional Distillation
(Vacuum)

Pure Octyltriethoxysilane
(>92% Yield)

Characterization
(NMR, FTIR)
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Hydrolysis Condensation
Octyl-Si(OEt)3 H20 Substrate-OH Octyl-Si(OH)s
Octyl-Si(OH)s + 3 EtOH Substrate-O-Si(OH)2-Octyl

i

Cross-linked Siloxane Layer
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Mesoporous Silica
Nanoparticles (MSNs)

OTES Surface

Modification

Hydrophobic MSNs

Loading of Hydrophobic
Drug

Drug-Loaded MSNs

In Vitro Release Study
(e.g., PBS buffer at pH 7.4)

Drug Release Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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